N-(3-cyclopropyl-3-hydroxypropyl)-1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-(3-cyclopropyl-3-hydroxypropyl)-1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H26N2O3/c1-12-3-6-16(9-13(12)2)21-11-15(10-18(21)23)19(24)20-8-7-17(22)14-4-5-14/h3,6,9,14-15,17,22H,4-5,7-8,10-11H2,1-2H3,(H,20,24)
• InChI Key: QPQPYNAVSOFBRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCCC(C3CC3)O)C
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

N-(3-cyclopropyl-3-hydroxypropyl)-1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C19H26N2O3 and its molecular weight is 330.428. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Structures

• Cyclopropane Derivatives Synthesis : The asymmetric catalytic cyclopropenation process is a significant method in synthesizing cyclopropyl-containing compounds, leading to products like cyclopropenecarboxylates and dehydroamino acids. This method demonstrates the utility in synthesizing structurally complex molecules with cyclopropyl groups, which may relate to the synthesis pathways of N-(3-cyclopropyl-3-hydroxypropyl)-1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide (Imogaı̈ et al., 1998).

• Heterocyclic Compound Synthesis : The development of N-protected methyl 5-substituted-4-hydroxypyrrole-3-carboxylates and other heterocycles from N-protected α-amino acids through enaminones as intermediates highlights a synthetic strategy that may encompass or inspire methodologies for synthesizing complex molecules like the specified compound (Grošelj et al., 2013).

Material and Pharmacological Applications

• Aromatic Polyamides with N,N′-Di(4-n-alkylphenyl)benzodiimide Units : The synthesis of aromatic polyamides containing imide units fused to the main chain suggests the potential for developing materials with enhanced thermal stability and solubility. The presence of cyclopropyl or similar groups may influence the polymer properties, providing insights into material science applications (Choi & Jung, 2004).

• Mammalian Topoisomerase II Inhibition : Research into the inhibitory activity of cyclopropyl-containing quinolones against mammalian topoisomerase II underscores the pharmaceutical relevance of cyclopropyl derivatives. This research could be pertinent to understanding the potential pharmacological activities of compounds structurally related to the specified carboxamide (Wentland et al., 1993).